Cas no 174812-98-7 (Methanone, 2-pyrimidinyl[3-(trifluoromethyl)phenyl]-)

• Product Name: Methanone, 2-pyrimidinyl[3-(trifluoromethyl)phenyl]-
• CAS No: 174812-98-7
• MF: C₁₂H₇F₃N₂O
• MW: 252.191992998123
• CID: 1360904
• Update Time: 2024-08-17

Methanone, 2-pyrimidinyl[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-pyrimidinyl[3-(trifluoromethyl)phenyl]-

• Inchi： 1S/C12H7F3N2O/c13-12(14,15)9-4-1-3-8(7-9)10(18)11-16-5-2-6-17-11/h1-7H
• InChI Key： CWNLJNLFUGQRFF-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=N1)(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 252.05111

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 370.9±52.0 °C(Predicted)
• PSA: 42.85
• pka: -2.10±0.13(Predicted)